
An In-depth Technical Guide to Boc-Orn(Tfa)-
OH: Structure and Synthesis

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Boc-Orn(Tfa)-OH

Cat. No.: B8484876 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Nα-Boc-Nδ-trifluoroacetyl-L-ornithine (Boc-
Orn(Tfa)-OH), a crucial building block in peptide synthesis and drug discovery. We will delve

into its chemical structure, a detailed synthesis protocol, and relevant physicochemical

properties.

Chemical Structure and Properties
Boc-Orn(Tfa)-OH is a derivative of the amino acid L-ornithine, where the alpha-amino group is

protected by a tert-butyloxycarbonyl (Boc) group, and the delta-amino group is protected by a

trifluoroacetyl (Tfa) group. This orthogonal protection scheme is instrumental in solid-phase

peptide synthesis (SPPS), allowing for the selective deprotection of either amino group during

the construction of complex peptide chains.

The structure of Boc-Orn(Tfa)-OH is as follows:
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Start with Boc-Orn-OH

Reaction with Trifluoroacetylating Agent
(e.g., Ethyl Trifluoroacetate)

Aqueous Work-up

Extraction with Organic Solvent

Purification
(e.g., Column Chromatography)

Characterization
(NMR, Mass Spectrometry)
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Peptide Synthesis

Biological Application

Boc-Orn(Tfa)-OH

Solid-Phase Peptide Synthesis (SPPS)

Synthesized Peptide

Biological Target
(e.g., Receptor, Enzyme)

Binding/Inhibition

Signaling Pathway Modulation

Cellular Response
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To cite this document: BenchChem. [An In-depth Technical Guide to Boc-Orn(Tfa)-OH:
Structure and Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8484876#boc-orn-tfa-oh-structure-and-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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